Cas no 820101-80-2 (2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro-)

820101-80-2 structure
Product name:2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro-
2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro-
- N-(4-chlorophenyl)-7-nitro-1,3-benzothiazol-2-amine
- 820101-80-2
- DTXSID90458874
-
- Inchi: InChI=1S/C13H8ClN3O2S/c14-8-4-6-9(7-5-8)15-13-16-10-2-1-3-11(17(18)19)12(10)20-13/h1-7H,(H,15,16)
- InChI Key: NEKGNFRGZRXWIH-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])SC(=N2)NC3=CC=C(C=C3)Cl
Computed Properties
- Exact Mass: 305.0025754g/mol
- Monoisotopic Mass: 305.0025754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 99Ų
2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro- Related Literature
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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